2-[2-(4-benzyl-1-piperidinyl)-2-oxoethyl]-6-(4-chlorophenyl)-3(2H)-pyridazinone

• IUPAC Name: 2-[2-(4-benzylpiperidin-1-yl)-2-oxoethyl]-6-(4-chlorophenyl)pyridazin-3-one
• InChI: InChI=1S/C24H24ClN3O2/c25-21-8-6-20(7-9-21)22-10-11-23(29)28(26-22)17-24(30)27-14-12-19(13-15-27)16-18-4-2-1-3-5-18/h1-11,19H,12-17H2
• InChI Key: CDVWOQIFZIBFTN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CC2=CC=CC=C2)C(=O)CN3C(=O)C=CC(=N3)C4=CC=C(C=C4)Cl
• Molecular Formula: C24H24ClN3O2
• Molecular Weight: 421.9 g/mol

Description

2-[2-(4-benzyl-1-piperidinyl)-2-oxoethyl]-6-(4-chlorophenyl)-3(2H)-pyridazinone is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of pyridazinones, which have been studied for their pharmacological properties.

Mechanism of Action

The mechanism of action of 2-[2-(4-benzyl-1-piperidinyl)-2-oxoethyl]-6-(4-chlorophenyl)-3(2H)-pyridazinone is not fully understood. However, studies have suggested that this compound may exert its pharmacological effects through the modulation of various signaling pathways. It has been reported to inhibit the production of inflammatory mediators such as prostaglandins and cytokines. Additionally, it has been shown to inhibit the activity of enzymes such as cyclooxygenase and lipoxygenase, which are involved in the inflammatory response.
Biochemical and Physiological Effects:
Studies have shown that 2-[2-(4-benzyl-1-piperidinyl)-2-oxoethyl]-6-(4-chlorophenyl)-3(2H)-pyridazinone has biochemical and physiological effects. It has been reported to reduce inflammation and pain in animal models of inflammation and pain. Additionally, it has been shown to inhibit the growth of cancer cells in vitro and in vivo. Studies have also suggested that this compound may have neuroprotective effects, as it has been shown to protect against oxidative stress-induced neuronal damage.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[2-(4-benzyl-1-piperidinyl)-2-oxoethyl]-6-(4-chlorophenyl)-3(2H)-pyridazinone in lab experiments is its potential therapeutic applications. This compound has been shown to have anti-inflammatory, analgesic, and antitumor activities, and may have potential as a treatment for neurodegenerative diseases. However, one limitation of using this compound in lab experiments is its limited availability. The synthesis of this compound is complex and requires specialized equipment and expertise.

Future Directions

There are several future directions for the study of 2-[2-(4-benzyl-1-piperidinyl)-2-oxoethyl]-6-(4-chlorophenyl)-3(2H)-pyridazinone. One direction is to further investigate its potential as a treatment for neurodegenerative diseases. Studies have shown that this compound may have neuroprotective effects, and further research could explore its potential as a therapeutic agent for Alzheimer's and Parkinson's diseases. Another direction is to investigate its potential as a radioprotective agent. Studies have shown that this compound has potential as a radioprotective agent, and further research could explore its use in protecting against radiation-induced damage. Additionally, further research could explore the mechanism of action of this compound and identify potential targets for its pharmacological effects.

Scientific Research Applications

2-[2-(4-benzyl-1-piperidinyl)-2-oxoethyl]-6-(4-chlorophenyl)-3(2H)-pyridazinone has been studied for its potential therapeutic applications. It has been reported to have anti-inflammatory, analgesic, and antitumor activities. Studies have also shown that this compound has potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Furthermore, it has been studied for its potential as a radioprotective agent.